Cas no 2227710-31-6 ((1S)-1-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-ol)

• Product Name: (1S)-1-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-ol
• CAS No: 2227710-31-6
• MF: C₉H₉F₃OS
• MW: 222.227371931076
• CID: 5814785
• PubChem ID: 96691343
• Update Time: 2025-06-18

(1S)-1-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-ol
• (1S)-1-{4-[(trifluoromethyl)sulfanyl]phenyl}ethan-1-ol
• 2227710-31-6
• EN300-1940996

• Inchi： 1S/C9H9F3OS/c1-6(13)7-2-4-8(5-3-7)14-9(10,11)12/h2-6,13H,1H3/t6-/m0/s1
• InChI Key： HSJRMALTSZKPOV-LURJTMIESA-N
• SMILES： S(C(F)(F)F)C1C=CC(=CC=1)[C@H](C)O

Computed Properties

• Exact Mass: 222.03262057g/mol
• Monoisotopic Mass: 222.03262057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.5Ų

Additional information on (1S)-1-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-ol

Chemical Profile of (1S)-1-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-ol (CAS No. 2227710-31-6)

(1S)-1-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-ol, with the CAS number 2227710-31-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of sulfonamide derivatives, characterized by its unique structural motif featuring a trifluoromethylsulfanylphenyl group attached to an ethanol backbone. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it a valuable candidate for drug design and development.

The structural configuration of this compound, particularly the stereochemistry at the chiral center, plays a crucial role in its biological activity. The (1S) configuration indicates a specific spatial arrangement of atoms, which can significantly influence its interactions with biological targets. This aspect has been extensively studied in recent years, as enantiomeric purity is often a critical factor in determining the efficacy and safety of pharmaceutical agents.

In recent years, there has been a surge in research focused on sulfonamide derivatives due to their broad spectrum of biological activities. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The trifluoromethylsulfanylphenyl moiety, in particular, has been identified as a key pharmacophore that contributes to the enhanced binding affinity and selectivity of these molecules towards their target enzymes and receptors.

One of the most compelling aspects of (1S)-1-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-ol is its potential as a lead compound for further drug discovery efforts. Researchers have leveraged computational modeling and high-throughput screening techniques to identify analogs with improved pharmacokinetic profiles. These studies have revealed that subtle modifications in the substituents around the chiral center can lead to significant enhancements in activity while maintaining favorable metabolic stability.

The synthesis of this compound involves multi-step organic reactions, including stereoselective functionalization and protection-deprotection strategies. Advanced synthetic methodologies, such as asymmetric hydrogenation and transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and enantiomeric purity. These synthetic approaches not only highlight the versatility of modern organic chemistry but also underscore the importance of robust synthetic routes in pharmaceutical development.

The biological evaluation of (1S)-1-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-ol has revealed intriguing interactions with various biological targets. Preclinical studies have demonstrated its potential as an inhibitor of enzymes involved in inflammatory pathways, such as COX-2 and LOX. Additionally, its ability to modulate receptor activity has been explored in models of pain and neurodegeneration. These findings suggest that this compound may serve as a valuable scaffold for developing novel therapeutic agents.

The role of computational chemistry in understanding the structure-activity relationships (SAR) of this compound cannot be overstated. Molecular docking simulations have been used to predict binding modes and affinity profiles, providing insights into how structural modifications can optimize biological activity. These computational studies are complemented by experimental validation through enzyme kinetics and cell-based assays, ensuring a comprehensive understanding of the molecule's pharmacological properties.

In conclusion, (1S)-1-{4-(trifluoromethyl)sulfanylphenyl}ethan-1-ol (CAS No. 2227710-31-6) represents a promising candidate for further pharmaceutical development. Its unique structural features, combined with its demonstrated biological activity, make it an attractive scaffold for designing novel therapeutic agents. As research in sulfonamide derivatives continues to advance, this compound is likely to play an increasingly important role in drug discovery efforts aimed at addressing unmet medical needs.